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Compound Name: Cycloxydim

Cat. No.: B1459944

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide detailed guidance on the spray
application parameters for the herbicide Cycloxydim in small plot field trials. The information is
compiled from various field studies and product guidelines to ensure accurate and effective trial
execution.

Cycloxydim Overview

Cycloxydim is a selective, post-emergence herbicide used for the control of annual and
perennial grass weeds in a variety of broadleaf crops.[1] As a member of the cyclohexanedione
family, it functions as an acetyl-CoA carboxylase (ACCase) inhibitor, disrupting fatty acid
synthesis in susceptible grass species.[1]

Experimental Design for Small Plot Field Trials

Effective small plot trials are foundational to accurate efficacy and crop safety evaluations. Key
design parameters include:

e Plot Size: A minimum of 10 square meters is generally recommended for herbicide trials.[2]
However, plot dimensions can vary, with examples from field studies including 2 x 10 meters,
2.5 x 20 meters, and plots consisting of multiple rows (e.g., five 8-meter rows with 75 cm
spacing).[3]
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e Replication: To ensure statistical validity, treatments should be replicated at least four times.
[2] For areas with anticipated uneven pest pressure, 5 to 6 replicates may be beneficial.[4]

o Trial Layout: A randomized complete block design is a standard approach for laying out plots
to minimize the impact of field variability.[3] It is crucial to select a uniform trial area and
avoid edge effects from field boundaries or other potential sources of variability.[5]

Spray Application Parameters

The following tables summarize key spray application parameters for Cycloxydim and related
ACCase inhibiting herbicides, providing a range of values to guide trial setup.

Table 1: C | Applicati

Recommended
Parameter Source(s)
Value/Range

o o Post-emergence, when grass
Application Timing ] ) [1]
weeds are actively growing.

] 10 m2 (minimum); 20 m2 to 50
Plot Size [2]
m?2 (examples)

i 4 (minimum); 5-6 for uneven
Replicates [21[4]
pressure

Experimental Design Randomized Complete Block [3]

Table 2: Sprayer and Nozzle Specifications
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Parameter

Recommended
Specification

Source(s)

Sprayer Type

CO2-pressurized backpack or
small boom sprayers are
common for small plot trials.
An example from a Cycloxydim
trial used an AZO propane gas

powered sprayer.

[4]

Nozzle Type

Flat fan nozzles are frequently
recommended and have been
used in Cycloxydim trials. Air
induction (Al) nozzles can be

used to reduce drift.

Spray Pressure

20-60 PSI (138-414 kPa) is a
general range for herbicide

applications.

[6]

Boom Height

Typically 40-50 cm above the
target canopy to ensure proper

spray pattern overlap.

[7]

Travel Speed

Dependent on desired
application volume and nozzle
flow rate; must be kept

constant.

[6]

Table 3: Application Volume and Adjuvants
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Parameter

Recommended Rate

Source(s)

Application Rate (Cycloxydim)

75-300 g a.i./ha (example from

a maize trial).

[3]

Water Volume

80 - 138 L/ha (example from a
Cycloxydim trial). A general
range can be 50-400 L/ha
depending on the target and

conditions.

Adjuvant Type

Crop Oil Concentrate (COC) or
Methylated Seed Oil (MSO)
are recommended for ACCase
inhibitors like Cycloxydim to

enhance efficacy.

[8]

Adjuvant Rate (COC)

1.0% viv

[8]

Adjuvant Rate (MSO)

0.5% - 1.0% v/v

[8]

Experimental Protocols
Sprayer Calibration Protocol

Accurate sprayer calibration is critical for reliable trial results.[4][6]

Objective: To ensure the sprayer delivers the intended volume of spray solution per unit area.

Materials:

Measuring tape

Stopwatch

Water

Sprayer to be used in the trial

Graduated measuring cylinder
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Procedure:

o Select Parameters: Determine the desired travel speed, spray pressure, and nozzle type for
the trial.

e Measure Nozzle Flow Rate:
o Fill the sprayer tank with clean water.
o Set the pressure to the desired level.
o Collect the output from each nozzle for a set period (e.g., 30 or 60 seconds).

o Measure the collected volume for each nozzle. The output of each nozzle should be within
5-10% of the average. Replace any nozzles that are outside this range.

e Determine Travel Speed:
o Mark out a known distance in the trial area (e.g., 50 meters).
o Time how long it takes to walk or drive this distance at the intended application speed.
o Calculate the speed in meters per second or kilometers per hour.
o Calculate Application Volume:
o Use the following formula to calculate the application volume in Liters per hectare (L/ha):
» Volume (L/ha) = (Nozzle flow rate (L/min) * 600) / (Nozzle spacing (m) * Speed (km/h))

e Adjust as Needed: If the calculated volume is not within the desired range, adjust the travel
speed or spray pressure and recalibrate. Major changes in volume may require changing
nozzles.

Herbicide Application Protocol

Objective: To apply Cycloxydim treatments uniformly and accurately to the designated plots.

Materials:
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Calibrated sprayer

Cycloxydim formulation

Recommended adjuvant

Personal Protective Equipment (PPE) as per product label

Plot map and markers
Procedure:

 Trial Site Preparation: Ensure plots are clearly marked and the trial layout corresponds to the
experimental design.[4]

o Weather Monitoring: Record environmental conditions (temperature, humidity, wind speed,
and direction) before and during application. Avoid spraying in conditions that could lead to
drift or reduced efficacy.[9]

e Tank Mixing:

[¢]

Fill the sprayer tank to half full with clean water.

[¢]

Add the required amount of Cycloxydim to the tank.

[e]

Add the recommended adjuvant.

Fill the tank to the final volume with water.

o

[¢]

Agitate the mixture thoroughly.
o Application:

o Begin spraying just outside the plot to ensure the boom is fully primed and operating at the
correct pressure when entering the plot.

o Maintain a constant travel speed and boom height throughout the application.

o Ensure complete and uniform coverage of the target weeds within the plot.
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o Turn off the sprayer immediately after exiting the plot.

o Decontamination: Thoroughly clean the sprayer with a suitable cleaning agent after
application to prevent cross-contamination of subsequent trials.

Visualizations
Experimental Workflow for Small Plot Herbicide Trial
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Caption: Workflow for a small plot herbicide efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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